Cas no 1799974-06-3 (3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide)

• Product Name: 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide
• CAS No: 1799974-06-3
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• MDL: MFCD28969717
• CID: 4705390
• Update Time: 2025-05-23

3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide
• FCH4219704
• 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide

• MDL： MFCD28969717
• Inchi： 1S/C7H8N2O3S/c10-13(11)6-2-1-3-8-7(6)12-5-4-9-13/h1-3,9H,4-5H2
• InChI Key： XZTUOIYWSDYAMK-UHFFFAOYSA-N
• SMILES： S1(C2=CC=CN=C2OCCN1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 272
• Topological Polar Surface Area: 76.7

Additional information on 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide

Comprehensive Overview of 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide (CAS No. 1799974-06-3): Structure, Applications, and Research Insights

The compound 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide (CAS No. 1799974-06-3) represents a unique heterocyclic scaffold that has garnered significant attention in pharmaceutical and chemical research. Characterized by its fused pyrido-oxathiazepine core and 1,1-dioxide functionalization, this molecule exhibits intriguing structural features that make it a valuable candidate for drug discovery and material science applications. Its systematic name reflects the complex ring system, combining pyridine, oxathiazepine, and dioxide moieties, which contribute to its diverse reactivity and potential biological activities.

In recent years, the demand for novel heterocyclic compounds like 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide has surged, driven by their utility in targeting enzyme inhibition, receptor modulation, and biomolecular interactions. Researchers frequently search for "oxathiazepine derivatives in drug design" or "CAS 1799974-06-3 applications," highlighting its relevance in modern medicinal chemistry. The compound's sulfone group (1,1-dioxide) is particularly noteworthy, as it often enhances metabolic stability and binding affinity in therapeutic agents, a topic widely discussed in ADME optimization studies.

From a synthetic perspective, the preparation of 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide involves multi-step organic transformations, including cyclization and oxidation reactions. Its CAS No. 1799974-06-3 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. The compound's structural complexity aligns with trends in fragment-based drug discovery, where smaller heterocycles are used to build larger pharmacophores. Queries such as "pyrido-oxathiazepine synthesis" or "1799974-06-3 solubility" reflect practical concerns among chemists working with this niche compound.

Beyond pharmaceuticals, 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide has potential applications in agrochemicals and functional materials. Its heteroatom-rich framework could contribute to catalytic processes or serve as a ligand in coordination chemistry. Environmental and green chemistry considerations also arise, with researchers exploring sustainable synthetic routes for such derivatives. The compound's thermal stability and electronic properties are additional areas of investigation, particularly in materials science forums.

In summary, 3,4-Dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide (CAS No. 1799974-06-3) exemplifies the intersection of structural innovation and applied research. Its versatility underscores the importance of heterocyclic chemistry in addressing contemporary challenges in health and technology. As interest grows in precision therapeutics and molecular engineering, this compound will likely remain a subject of active exploration and optimization.